Cas no 116784-81-7 (2-Furancarboxamide, N-(3-aminopropyl)-)

2-Furancarboxamide, N-(3-aminopropyl)-, is a furan-based amide derivative featuring a 3-aminopropyl substituent on the nitrogen atom. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional structure, combining a furan ring with a reactive primary amine group. The presence of both the furan moiety and the flexible aminopropyl chain enhances its utility as a building block for heterocyclic chemistry, enabling applications in the development of bioactive molecules, ligands, or polymers. Its well-defined reactivity profile allows for selective modifications, making it a versatile intermediate for tailored chemical transformations. The compound is typically handled under controlled conditions due to its amine functionality.

2-Furancarboxamide, N-(3-aminopropyl)- structure

116784-81-7 structure

Product name:2-Furancarboxamide, N-(3-aminopropyl)-

CAS No:116784-81-7

MF:C₈H₁₂N₂O₂

MW:168.19308

CID:892513

2-Furancarboxamide, N-(3-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Furancarboxamide, N-(3-aminopropyl)-
- FURAN-2-CARBOXYLIC ACID (3-AMINO-PROPYL)-AMIDE
- N-(3-aminopropyl)furan-2-carboxamide
- HMS1694B06
- n-(3-aminopropyl)-2-furamide
- n-(3-aminopropyl)-2-furancarboxamide
- N-(3-aminopropyl)-2-furylcarboxamide
- OTAVA-BB 1137958
- Inchi： InChI=1S/C8H12N2O2/c9-4-2-5-10-8(11)7-3-1-6-12-7/h1,3,6H,2,4-5,9H2,(H,10,11)
- InChI Key： MSKZFRQYKIUIAL-UHFFFAOYSA-N
- SMILES： C1=COC(=C1)C(=O)NCCCN

Computed Properties

Exact Mass: 168.09000
Monoisotopic Mass: 168.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.3

Experimental Properties

PSA: 68.26000
LogP: 1.44940

2-Furancarboxamide, N-(3-aminopropyl)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM313931-1g	Furan-2-carboxylic acid (3-amino-propyl)-amide	116784-81-7	95%	1g	$339	2021-08-18
Chemenu	CM313931-1g	Furan-2-carboxylic acid (3-amino-propyl)-amide	116784-81-7	95%	1g	$399	2023-03-07